Cas no 79820-24-9 (9,10-Anthracenedione, 3-hydroxy-1-methoxy-2-(methoxymethyl)-)

9,10-Anthracenedione, 3-hydroxy-1-methoxy-2-(methoxymethyl)- structure

79820-24-9 structure

Product Name:9,10-Anthracenedione, 3-hydroxy-1-methoxy-2-(methoxymethyl)-

CAS No:79820-24-9

Molecular Formula:C₁₇H₁₄O₅

Molecular Weight:298.29006

CID:531921

PubChem ID:5319467

9,10-Anthracenedione, 3-hydroxy-1-methoxy-2-(methoxymethyl)- Properties

Names and Identifiers

- 9,10-Anthracenedione, 3-hydroxy-1-methoxy-2-(methoxymethyl)-
- 3-hydroxy-1-methoxy-2-(methoxymethyl)anthracene-9,10-dione
- CHEMBL3956907
- DTXSID60415752
- 79820-24-9
- SCHEMBL16226861
- +Expand
- InChIKey： NVVVVKLKMLQLMW-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H14O5/c1-21-8-12-13(18)7-11-14(17(12)22-2)16(20)10-6-4-3-5-9(10)15(11)19/h3-7,18H,8H2,1-2H3
- SMILES： COCC1=C(C=C2C(=C1OC)C(=O)C3=CC=CC=C3C2=O)O

Computed Properties

Exact Mass: 298.08412354g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 298.08412354g/mol
Heavy Atom Count: 22
Complexity: 448
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 72.8Å²

9,10-Anthracenedione, 3-hydroxy-1-methoxy-2-(methoxymethyl)- Related Literature

1. Fluorescence spectra of asymmetric diamines having primary and tertiary amino groups

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2. One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

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3. Controlling the assembly and spin transport of tetrathiafulvalene carboxylate coated iron oxide nanoparticles†

Zhong-Peng Lv,Tao Wang,Jing-Yuan Ge,Zhong-Zhi Luan,Di Wu,Jing-Lin Zuo,Shouheng Sun J. Mater. Chem. C, 2017,5, 7200-7206
4. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
5. Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†

Hongchu Du,Sebastian Wohlrab,Margarita Weiß,Stefan Kaskel J. Mater. Chem., 2007,17, 4605-4610
6. Determination of total phosphorus in soil and sludge by an effective headspace gas chromatographic method

Yukai Zheng,Weide Fu,Rencheng Zhu,Zhanbo Hu,Gang Chen,Xin-Sheng Chai RSC Adv., 2019,9, 40961-40965
7. Synthesis, crystal and band structures, and optical properties of a novel quaternary mercury and cadmium chalcogenidehalide: (Hg2Cd2S2Br)Br†

Qiang Peng,Sheng-Lian Luo,Xin-Hua Tang,Ai-Qin Zhang,Gui-Sheng Zeng,Guo-Cong Guo CrystEngComm, 2011,13, 3862-3867
8. Applications of magnetic and electromagnetic forces in micro-analytical systems

M. Suwa,S. Tsukahara,H. Watarai Lab Chip, 2023,23, 1097-1127
9. On the composition of Danish butter

Analyst, 1900,25, 199-201
10. Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts

P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527

Related Categories

Natural Products and Extracts Plant Extracts Plant based Faramea occidentalis

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